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Compound of Interest

Compound Name: Chloroacetic anhydride

Cat. No.: B146263 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of chloroacetic
anhydride in various organic solvents. Chloroacetic anhydride is a highly reactive chemical

intermediate, and understanding its solubility is critical for its effective use in organic synthesis,

particularly in the development of pharmaceuticals and other fine chemicals. This document

consolidates available solubility data, outlines relevant experimental methodologies, and

illustrates key chemical reactions and workflows.

Core Properties of Chloroacetic Anhydride
Chloroacetic anhydride, with the chemical formula (ClCH₂CO)₂O, is a colorless to slightly

yellow crystalline solid with a pungent odor.[1] It is known to be sensitive to moisture,

hydrolyzing in water to form chloroacetic acid.[1][2] Its utility as a reagent stems from its high

reactivity, serving as a potent chloroacetylating agent.

Physical Properties:

Molecular Formula: C₄H₄Cl₂O₃[1][3]

Molecular Weight: 170.98 g/mol [1]

Melting Point: Approximately 46-60 °C[1][4]

Boiling Point: 203 °C at 760 mmHg[1][4][5][6][7]
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Solubility Profile
The solubility of chloroacetic anhydride is a key parameter for reaction design, influencing

solvent selection, reaction rates, and product purification. The available data, primarily

qualitative, indicates a preference for polar aprotic and ethereal solvents.

Quantitative and Qualitative Solubility Data
The following table summarizes the known solubility characteristics of chloroacetic anhydride
in common organic solvents.

Solvent Class Solvent Solubility Type
Reported
Value/Descripti
on

Citations

Chlorinated

Solvents

Chloroform

(CHCl₃)
Quantitative

Soluble: 100

mg/mL
[8][9]

Dichloromethane

(DCM)
Qualitative

Reported to be

poorly soluble
[10]

Ethers Diethyl Ether Qualitative Freely Soluble [1][2][4][5][7]

Aromatic

Hydrocarbons
Benzene Qualitative Slightly Soluble

[1][2][3][4][5][6]

[7]

Aliphatic

Hydrocarbons

Petroleum Ether

/ Ligroin
Qualitative

Practically

Insoluble (when

cold)

[1][2][3][4][6][7]

Nitriles
Acetonitrile

(MeCN)
Qualitative

Reported to be

poorly soluble
[10]

Amides
Dimethylformami

de (DMF)
Qualitative

Reported to be

barely soluble
[10]

Aqueous Water Reactive

Decomposes /

Hydrolyzes to

chloroacetic acid

[1][2]
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Key Reactions and Logical Workflows
Chloroacetic anhydride is a classic electrophile used for the acylation of various nucleophiles.

Its reactions are fundamental to processes like the N-acetylation of amino acids and the

protection of hydroxyl groups in nucleosides.[1][11][12]

General Reaction with Nucleophiles
The primary reaction pathway involves the nucleophilic attack on one of the carbonyl carbons

of the anhydride. This opens the anhydride ring and results in the formation of a

chloroacetylated product and a molecule of chloroacetic acid as a byproduct. Common

nucleophiles include alcohols (forming esters) and amines (forming amides).[13][14][15][16]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b146263?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Chloroacetic-anhydride
https://www.nbinno.com/article/other-organic-chemicals/the-science-behind-chloroacetic-anhydride-amino-acid-modification-dx
https://pubs.acs.org/doi/10.1021/jo00831a048
https://courses.lumenlearning.com/suny-potsdam-organicchemistry2/chapter/23-3-reactions-of-amines/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Anhydrides/Reactivity_of_Anhydrides/Acid_Anhydrides_React_with_Amines_to_Form_Amides
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/21%3A_Carboxylic_Acid_Derivatives-_Nucleophilic_Acyl_Substitution_Reactions/21.05%3A_Chemistry_of_Acid_Anhydrides
https://www.chemguide.co.uk/organicprops/anhydrides/oxygen.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chloroacetic Anhydride
((ClCH₂CO)₂O)

Tetrahedral Intermediate

Nucleophile
(e.g., R-OH, R-NH₂)

1. Nucleophilic
Attack

Chloroacetylated Product
(Ester or Amide)

2. Elimination of
Leaving Group

Chloroacetic Acid
(Leaving Group)
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Start

Equilibrate solvent in a
sealed vial at constant

temperature (e.g., 25°C).

Add excess chloroacetic
anhydride solid to the solvent.

Stir or agitate the mixture
for a sufficient time to reach
equilibrium (e.g., 24 hours).

Allow undissolved solid to
settle, leaving a saturated

supernatant.

Carefully withdraw a known
volume of the clear

saturated supernatant.

Transfer supernatant to a
pre-weighed vial.

Evaporate the solvent under
reduced pressure or nitrogen stream.

Weigh the vial containing the
dry solute residue.

Calculate solubility (e.g., in mg/mL)
from the mass of the residue and
the volume of supernatant taken.

End
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Start: Charge reactor with
Chloroacetyl Chloride in dry Benzene

Slowly add Sodium
Monochloroacetate

Heat to Reflux
(9 hours)

Exothermic reaction

Cool to Room Temp
& Filter Salts

Dilute filtrate with n-Hexane
& Cool to 0°C

Filter solid product,
wash with Hexane, and Dry

Final Product:
Chloroacetic Anhydride

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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